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Abstract

Ethylene glycol bis(semiformal), scientifically known as (Ethylenedioxy)dimethanol, is a
formaldehyde-releasing preservative with broad-spectrum antimicrobial activity. This document
provides a comprehensive overview of its discovery and history, detailed chemical and physical
properties, established synthesis protocols, and analytical methodologies. It is intended to
serve as a technical guide for professionals in research, and development, particularly in fields
requiring effective biocidal agents.

Introduction

Ethylene glycol bis(semiformal), registered under CAS number 3586-55-8, is a versatile biocide
employed in a variety of agueous systems to prevent microbial contamination.[1][2][3] Its
efficacy stems from its ability to slowly release formaldehyde, a potent antimicrobial agent,
ensuring sustained protection against a wide range of microorganisms, including bacteria,
fungi, and yeasts.[2][4] This controlled release mechanism makes it a valuable preservative in
industrial applications such as adhesives, coatings, polymer emulsions, and metalworking
fluids.[2][5]
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The precise date and discoverer of Ethylene glycol bis(semiformal) are not well-documented in
publicly available literature. However, its development can be situated within the broader
history of formaldehyde and formaldehyde-releasing preservatives. Formaldehyde itself was
first reported in 1859, and its preservative properties were recognized in the late 19th century.
The use of formaldehyde-releasing compounds emerged from the need to harness the
antimicrobial power of formaldehyde while minimizing its volatility and irritation potential. These
"formaldehyde donors" provide a slow, controlled release of the active substance, offering a
more favorable safety and handling profile. Ethylene glycol bis(semiformal) is one such
compound, likely developed as part of the ongoing innovation in the field of industrial biocides.

Chemical and Physical Properties

Ethylene glycol bis(semiformal) is a colorless to light yellow liquid.[1][6] A summary of its key
guantitative properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Ethylene Glycol Bis(semiformal)
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Property Value Reference(s)

Chemical Formula CaH1004 [1107]

Molecular Weight 122.12 g/mol [1]

Appearance Colorless to .yeII.owish (1176}
transparent liquid

Density 1.180 - 1.260 g/mL at 25°C [1][6]

Boiling Point 90 °Cto 158.8 °C [1][71[8]

Melting Point -76.5 °C [8]

Flash Point 8°Cto85°C [11[7118]

Refractive Index

1.430 - 1.443 at 20°C

[6]7]

pH (1% in deionized water)

7.0-8.0at20°C

[6]

Viscosity (kinematic)

34.5 mm?/s at 20°C; 13.9
mm?/s at 40°C

[8]

Vapor Pressure

2.5 hPa at 20°C; 3.7 hPa at
25°C

[8]

Solubility in Water

Miscible in all proportions

[6]

Partition Coefficient (log Pow)

0.35 at 25°C

[8]

Formaldehyde Content

42 - 48%

[6]

Experimental Protocols
Synthesis of Ethylene Glycol Bis(semiformal)

The primary synthesis route for Ethylene glycol bis(semiformal) is the acid-catalyzed

condensation of ethylene glycol with a formaldehyde source.

4.1.1. Synthesis from Ethylene Glycol and Paraformaldehyde

e Reactants: Ethylene glycol, paraformaldehyde.
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o Catalyst: Strong acid (e.g., sulfuric acid) or trimethylchlorosilane.

e Procedure:

[¢]

In a reaction vessel equipped with a stirrer and a condenser, charge ethylene glycol.
o Gradually add paraformaldehyde to the ethylene glycol while stirring.
o Add a catalytic amount of the acid catalyst.

o Heat the mixture, typically in the range of 80-140°C, while monitoring the reaction
progress.[9]

o The reaction produces Ethylene glycol bis(semiformal) and water.
o Upon completion, the product can be purified by distillation under reduced pressure.
4.1.2. Alternative Synthesis Routes

Alternative methods involve the reaction of ethylene glycol with dimethyl sulfoxide (DMSO) or
dimethylformamide (DMF) in the presence of a strong acid catalyst, such as sulfuric acid.[10]
These reactions also yield Ethylene glycol bis(semiformal) and byproducts.

Analytical Methods

The characterization and quantification of Ethylene glycol bis(semiformal) and its potential
impurities can be performed using standard analytical techniques.

e Gas Chromatography (GC): GC coupled with a Flame lonization Detector (FID) or Mass
Spectrometry (MS) is a suitable method for the quantitative analysis of the compound. Due
to its polarity, derivatization may be required to improve chromatographic performance.

e High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the analysis
of Ethylene glycol bis(semiformal) and to monitor its hydrolysis to formaldehyde and ethylene

glycol.[9]

e Spectroscopy:
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o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
structural elucidation and purity assessment. A 13C NMR study has been reported for the
analysis of formaldehyde association in ethylene glycol solutions.[7]

o Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule, such as the hydroxyl (-OH) and ether (C-O-C)
groups.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of Ethylene glycol bis(semiformal) as a biocide is through the
controlled release of formaldehyde via hydrolysis.[9]

Caption: Mechanism of action of Ethylene glycol bis(semiformal).

Formaldehyde is a highly reactive molecule that readily interacts with biological
macromolecules. Inside a microbial cell, it forms cross-links with proteins and nucleic acids,
disrupting essential cellular functions and leading to cell death. The slow release of
formaldehyde from Ethylene glycol bis(semiformal) ensures a sustained antimicrobial effect at
concentrations effective for preservation but with a reduced risk profile compared to the direct
use of formaldehyde.

Applications

Ethylene glycol bis(semiformal) is primarily used as an in-can preservative for a wide range of
water-based products.[2][6]

Table 2: Applications of Ethylene Glycol Bis(semiformal)
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Application Area

Typical Use
Concentration

Purpose Reference(s)

Adhesives and

Sealants

0.10% - 0.30%

Prevention of bacterial

and fungal growth

Paints and Coatings

0.10% - 0.30%

In-can preservation, 2]
head space protection

Polymer Emulsions

0.10% - 0.30%

Microbial stabilization [2]

Metalworking Fluids

0.10% - 0.30%

Control of microbial 2]
contamination

Pigment Slurries 0.005% - 0.5% Preservation [11]
Detergents and o )

_ - Antimicrobial agent [6]
Thickeners
Concrete Additives - Preservation [6]

Logical Relationships and Workflows

The development and application of Ethylene glycol bis(semiformal) follow a logical workflow

from synthesis to formulation and quality control.

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2869&id2=4628
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2869&id2=4628
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2869&id2=4628
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2869&id2=4628
https://patents.justia.com/patent/20090088483
https://www.trigon-chemie.com/en/produkte/ethylenedioxydimethanol/
https://www.trigon-chemie.com/en/produkte/ethylenedioxydimethanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis

Ethylene Glycol +
Formaldehyde Source

Acid Catalyst

Condensation Reaction

Purification
(e.g., Distillation)

Quality |Control

Ethylene Glycol
Bis(semiformal)

Analytical Methods
(GC, HPLC, Spectroscopy)

Specification Check
(Purity, etc.)

Application

Formulation into
End Product

Performance Testing

(Antimicrobial Efficacy)

Final Product

Click to download full resolution via product page

Caption: Development and application workflow for Ethylene glycol bis(semiformal).
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Conclusion

Ethylene glycol bis(semiformal) is an effective and widely used formaldehyde-releasing
preservative. Its synthesis is well-established, and its chemical and physical properties are
characterized. The controlled release of formaldehyde provides a durable and broad-spectrum
antimicrobial action, making it a valuable component in the preservation of a multitude of water-
based industrial products. This guide provides essential technical information for professionals
working with this compound, from its synthesis and analysis to its application and mechanism
of action. Further research into green and sustainable synthesis routes could enhance its
environmental profile.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b009804#discovery-and-history-of-ethylene-glycol-bis-
semiformal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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